5-Chloro-6-fluoro-2,3,4,9-tetrahydro-1H-carbazol-1-one

• Molecular Formula: C12H9ClFNO
• Molecular Weight: 237.66 g/mol
• IUPAC Name: 5-chloro-6-fluoro-2,3,4,9-tetrahydrocarbazol-1-one
• InChI: InChI=1S/C12H9ClFNO/c13-11-7(14)4-5-8-10(11)6-2-1-3-9(16)12(6)15-8/h4-5,15H,1-3H2
• InChI Key: SRVLLSVWOCMFTQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C(=O)C1)NC3=C2C(=C(C=C3)F)Cl

Description

5-Chloro-6-fluoro-2,3,4,9-tetrahydro-1H-carbazol-1-one is a useful research compound. Its molecular formula is C12H9ClFNO and its molecular weight is 237.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To tert-butyl 5-chloro-6-fluoro-1-oxo-3,4-dihydro-1H-carbazole-9(2H)-carboxylate (0.4 g, 1.1 mmol) in DCM (10 mL), cooled to 0° C., was added TFA (1 mL). The reaction mixture was stirred at room temperature for 4 h, quenched with saturated NaHCO3 (pH-8) and then extracted with DCM (4×40 mL). The combined organic extracts were dried over Na2SO4 and concentrated in vacuo to give the crude compound which was washed with hexane (2×5 mL) to provide the title compound (0.20 g, 71%). 1H NMR (200 MHz, DMSO-d6, δ in ppm) 12.04 (bs, 1H), 7.41-7.26 (m, 2H), 3.33 (t, J=6.0 Hz, 2H), 2.60 (t, J=5.8 Hz, 2H), 2.22-2.13 (m, 2H).